![molecular formula C10H12O2 B1456831 5-Methylchroman-4-ol CAS No. 197908-31-9](/img/structure/B1456831.png)
5-Methylchroman-4-ol
Overview
Description
5-Methylchroman-4-ol is a chemical compound with the molecular formula C10H12O2 . It belongs to the class of compounds known as chromanones, which are heterobicyclic compounds that act as a major building block in a large class of medicinal compounds .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the fusion of a benzene nucleus (ring A) with dihydropyran (ring B). This structure relates to chromane, chromene, chromone, and chromenone .Scientific Research Applications
Directed Lithiation
Directed lithiation of chroman-4-ols like 5-Methylchroman-4-ol primarily occurs at C-5 under kinetic control, leading to the synthesis of 5-substituted 2H-chromenes and chroman-4-ones. This process provides pathways for producing novel pyrano[4,3,2-de]phthalazines and pyrano[2,3,4-de][1]benzopyran systems, important in organic chemistry (Bethune et al., 1994).
Cytological Effects of Demethylating Agents
5-Azacytidine, a demethylating agent, affects the methylation status of heterochromatic regions in human chromosomes. This process is key in understanding the epigenetic control mechanisms in cells, which is relevant for drugs similar in structure to this compound (Capoa et al., 1996).
Antimalarial Activity of Chroman Derivatives
Chroman derivatives, closely related to this compound, have been synthesized and shown to exhibit significant antimalarial activity. This research is crucial for developing new antimalarial drugs and understanding the structure-activity relationships of these compounds (Werbel et al., 1986).
Spectroscopic Characterization in Medicinal Chemistry
Spectroscopic studies of compounds structurally similar to this compound, such as 8-hydroxyquinolines, provide insights into their potential as antimicrobial agents. This research is significant for developing new drugs and understanding the interactions of these compounds with biological systems (Patel & Patel, 2017).
Role in Epigenetic Control
This compound derivatives have implications in epigenetic control, as evidenced by the presence of similar structures in brain DNA, suggesting a role in the epigenetic regulation of neuronal function (Kriaucionis & Heintz, 2009).
DNA Methylation and Demethylation
Studies on DNA methylation and demethylation, where compounds structurally related to this compound play a role, help understand cellular development and differentiation processes. This research is vital for unraveling the complexities of gene expression regulation (Ma et al., 2016).
Cancer Therapy and DNA Methylation
Research into DNA methyltransferase inhibitors, which include molecules structurally related to this compound, contributes to the development of cancer therapies. These inhibitors help restore suppressor gene expression and exert antitumor effects (Goffin & Eisenhauer, 2002).
Role in Flavan-3-ol Metabolism
The metabolism of flavan-3-ols, related to this compound, has been studied in humans, providing insights into their beneficial health effects and guiding dietary recommendations (Wiese et al., 2015).
Future Directions
properties
IUPAC Name |
5-methyl-3,4-dihydro-2H-chromen-4-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c1-7-3-2-4-9-10(7)8(11)5-6-12-9/h2-4,8,11H,5-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYCJPMMFWPHVRX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(CCOC2=CC=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40726393 | |
Record name | 5-Methyl-3,4-dihydro-2H-1-benzopyran-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40726393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
197908-31-9 | |
Record name | 5-Methyl-3,4-dihydro-2H-1-benzopyran-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40726393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-methyl-3,4-dihydro-2H-1-benzopyran-4-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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